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Compound of Interest

Compound Name: Phenoxyacetic anhydride

Cat. No.: B081273

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the safety data for phenoxyacetic
anhydride, a reactive chemical intermediate utilized in the synthesis of pharmaceuticals and
other fine chemicals. Due to its reactivity, a thorough understanding of its potential hazards is
crucial for safe handling and use in a laboratory setting. This document summarizes available
safety data, outlines general experimental protocols for hazard assessment, and discusses the
potential mechanism of toxicity.

Chemical and Physical Properties

A summary of the key chemical and physical properties of phenoxyacetic anhydride is
presented in Table 1. This information is essential for understanding its behavior under various
laboratory conditions.
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Property Value Reference
CAS Number 14316-61-1 [1]12]
Molecular Formula C16H1405 [2][3]
Molecular Weight 286.28 g/mol [2]
Appearance Offl-white to greyish-yellow

solid
Melting Point 70-74 °C
Boiling Point 135°C at 10 mmHg [1]
Flash Point 99 °C [1]
Density 1.234 g/cm3 [1]
Purity > 98% [4]
Solubility No data available [1]

Vapor Pressure

1.59E-07 mmHg at 25°C

[1]

Hazard Identification and Classification

Phenoxyacetic anhydride is classified as a hazardous substance. The Globally Harmonized
System (GHS) of Classification and Labelling of Chemicals provides the following
classifications and associated hazard statements, summarized in Table 2.

Hazard Class GHS Category Hazard Statement

Skin Corrosion/Irritation Category 2 H315: Causes skin irritation

Serious Eye Damage/Eye H319: Causes serious eye
Category 2

Irritation

irritation

Specific Target Organ Toxicity
(Single Exposure)

Category 3 (Respiratory tract

irritation)

H335: May cause respiratory
irritation

Signal Word: Warning[1][4]
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Hazard Pictogram:[4]

e GHSO07 (Exclamation Mark)

Toxicological Information

Detailed toxicological data for phenoxyacetic anhydride is limited. Much of the available
quantitative data pertains to its hydrolysis product, phenoxyacetic acid. Given that anhydrides
can hydrolyze, the toxicology of the corresponding carboxylic acid is highly relevant.

Acute Toxicity

No specific acute toxicity data (e.g., LD50, LC50) is available for phenoxyacetic anhydride.[1]
The available data for the related compound, phenoxyacetic acid, is presented in Table 3.

Test Species Route Value Reference
LD50 Rat Oral 1500 mg/kg [4]
LD50 Rabbit Dermal > 5000 mg/kg [4]

Skin and Eye Irritation

Phenoxyacetic anhydride is classified as a skin and eye irritant.[2][5] Studies on the related
compound, phenoxyacetic acid, have shown mild skin irritation in rabbits. The irritant properties
of related compounds like phenoxyethanol have been attributed to their potential cytotoxicity to
keratinocytes.[6]

Respiratory Irritation and Sensitization

The classification of phenoxyacetic anhydride as a respiratory irritant suggests that inhalation
of its dust or vapors should be avoided.[2][5] Organic acid anhydrides as a class are known to
be potent respiratory sensitizers, which can lead to occupational asthma.[3][7][8] This
sensitization is thought to occur through the formation of protein conjugates that trigger an
immune response.[8]
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Carcinogenicity, Mutagenicity, and Reproductive
Toxicity

There is no data available to evaluate the carcinogenic, mutagenic, or reproductive toxicity of
phenoxyacetic anhydride.[1]

Experimental Protocols

Specific experimental protocols for the toxicological assessment of phenoxyacetic anhydride
are not publicly available. However, standardized guidelines from organizations such as the
Organisation for Economic Co-operation and Development (OECD) are typically followed for
hazard classification.

General Protocol for In Vivo Skin Irritation Testing
(Based on OECD TG 404)

This test determines the potential of a substance to cause skin irritation. A small amount of the
test substance is applied to the shaved skin of a rabbit for a set period. The skin is then
observed for signs of erythema (redness) and edema (swelling) at specified intervals.

Click to download full resolution via product page

General workflow for in vivo skin irritation testing.

General Protocol for In Vitro Eye Irritation Testing
(Based on OECD TG 492)

Reconstructed human cornea-like epithelium (RhCE) models are used to assess eye irritation
potential as an alternative to animal testing. The test substance is applied to the tissue model,
and cell viability is measured to determine the level of irritation.
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Mechanism of Toxicity: A Focus on Sensitization

For organic acid anhydrides, a key toxicological concern is their potential to act as sensitizers.
This is believed to occur through a hapten-mediated immune response.

Exposure and Hapten Formation Elicitation Phase (Re-exposure)

Phenoxyacetic Anhydride Enters Body Re-exposure to Phenoxyacetic Anhydride

Y

Anhydride Reacts with Self-Proteins (e.g., on Dendritic Cells) Hapten-Protein Conjugates Form Again

Y

Formation of Hapten-Protein Conjugate (Neo-antigen) Cross-linking of IgE on Mast Cells

Sensitization Phase v

Antigen Presenting Cells (APCs) Process and Present the Neo-antigen Release of Inflammatory Mediators (e.g., Histamine)

Y

Activation of T-helper Cells Allergic Symptoms (e.g., Asthma, Rhinitis)

B-cell Proliferation and Differentiation into Plasma Cells

Production of IgE Antibodies Specific to the Hapten
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Proposed mechanism for organic acid anhydride sensitization.

Safe Handling and Emergency Procedures
Personal Protective Equipment (PPE)

o Eye/Face Protection: Wear chemical safety goggles and/or a face shield.[1]
» Skin Protection: Wear impervious gloves (e.g., nitrile rubber) and a lab coat.[1]

» Respiratory Protection: Use a NIOSH-approved respirator with an appropriate cartridge for
organic vapors and particulates if ventilation is inadequate or dust is generated.[1]

Handling and Storage

e Handle in a well-ventilated area, preferably in a chemical fume hood.[1]

Avoid generating dust.

Keep away from heat, sparks, and open flames.

Store in a tightly closed container in a cool, dry, and well-ventilated place.[1]

Avoid contact with strong oxidizing agents and strong bases.[4]

First Aid Measures

 Inhalation: Move the person to fresh air. If breathing is difficult, give oxygen. Seek immediate
medical attention.[1]

» Skin Contact: Immediately wash with plenty of soap and water. Remove contaminated
clothing. Seek medical attention if irritation persists.[1]

o Eye Contact: Immediately flush with plenty of water for at least 15 minutes, lifting upper and
lower eyelids. Remove contact lenses if present and easy to do. Seek immediate medical
attention.[1]
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 Ingestion: Do NOT induce vomiting. Rinse mouth with water. Never give anything by mouth
to an unconscious person. Seek immediate medical attention.[1]

Conclusion

Phenoxyacetic anhydride is a reactive chemical that poses hazards of skin, eye, and
respiratory irritation. While specific quantitative toxicological data for the anhydride is scarce,
the data for its hydrolysis product, phenoxyacetic acid, and the general properties of organic
acid anhydrides suggest that caution should be exercised during its handling. Adherence to
strict safety protocols, including the use of appropriate personal protective equipment and
handling in a well-ventilated area, is essential to minimize the risk of exposure and adverse
health effects. Further research is needed to fully characterize the toxicological profile of
phenoxyacetic anhydride.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Phenoxyacetic Anhydride: A Technical Safety Guide for
Researchers]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b081273#phenoxyacetic-anhydride-safety-data-sheet-
sds-information]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

© 2025 BenchChem. All rights reserved. 8/8 Tech Support


https://stacks.cdc.gov/view/cdc/199066/cdc_199066_DS1.pdf
https://www.benchchem.com/product/b081273#phenoxyacetic-anhydride-safety-data-sheet-sds-information
https://www.benchchem.com/product/b081273#phenoxyacetic-anhydride-safety-data-sheet-sds-information
https://www.benchchem.com/product/b081273#phenoxyacetic-anhydride-safety-data-sheet-sds-information
https://www.benchchem.com/product/b081273#phenoxyacetic-anhydride-safety-data-sheet-sds-information
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b081273?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b081273?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

